Cas no 335194-72-4 (Ethyl 4-(2-aminoacetyl)benzoate)

• Product Name: Ethyl 4-(2-aminoacetyl)benzoate
• CAS No: 335194-72-4
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD24636436
• CID: 5684127
• PubChem ID: 18613866
• Update Time: 2025-10-18

Ethyl 4-(2-aminoacetyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-aminoacetyl)benzoate
• EN300-25422671
• 335194-72-4
• Ethyl 4-(2-aminoacetyl)benzoate

• MDL： MFCD24636436
• Inchi： 1S/C11H13NO3/c1-2-15-11(14)9-5-3-8(4-6-9)10(13)7-12/h3-6H,2,7,12H2,1H3
• InChI Key： TURVVGMEFVVOAF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C(CN)=O)=CC=1)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.4Ų

Additional information on Ethyl 4-(2-aminoacetyl)benzoate

Comprehensive Overview of Ethyl 4-(2-aminoacetyl)benzoate (CAS No. 335194-72-4): Properties, Applications, and Industry Insights

Ethyl 4-(2-aminoacetyl)benzoate (CAS No. 335194-72-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This ester derivative, characterized by an acetyl amino group and a benzoate moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₁H₁₃NO₃, and precise molecular weight (207.23 g/mol) make it valuable for controlled reactions in drug discovery and material science.

Recent trends highlight growing interest in peptide coupling agents and bioconjugation techniques, where Ethyl 4-(2-aminoacetyl)benzoate plays a role. Researchers frequently search for "CAS 335194-72-4 solubility" or "Ethyl 4-(2-aminoacetyl)benzoate synthesis protocol," reflecting its practical relevance. The compound's crystalline form and stability under ambient conditions further enhance its utility in laboratory settings.

From an industrial perspective, 335194-72-4 aligns with the demand for green chemistry alternatives. Its potential as a low-toxicity intermediate in API manufacturing (Active Pharmaceutical Ingredients) resonates with sustainability goals. Analytical studies using HPLC and NMR confirm its high purity (>98%), addressing quality concerns in precision applications like fluorescent probe development.

The compound's structure-activity relationship (SAR) is another hot topic. Its benzene ring allows for selective modifications, making it a candidate for targeted drug delivery systems. Patent databases reveal increasing references to 335194-72-4 in biodegradable polymer research, particularly for medical device coatings.

For synthetic chemists, understanding the reaction kinetics of Ethyl 4-(2-aminoacetyl)benzoate is critical. Optimization parameters such as temperature sensitivity (stable up to 150°C) and solvent compatibility (soluble in DMSO, methanol) are frequently documented. These properties support its use in high-throughput screening platforms.

Emerging applications in proteomics research have also been noted. The compound's amino-reactive terminal enables cross-linking reactions with biomolecules, a feature explored in antibody-drug conjugate (ADC) development. This aligns with the booming cancer therapeutics market, where precise molecular tools are essential.

Regulatory compliance is another key consideration. CAS 335194-72-4 is listed in major chemical inventories (e.g., REACH, TSCA), with safety data sheets emphasizing standard laboratory handling protocols. Its non-hazardous classification under GHS standards facilitates global trade and academic collaboration.

Future prospects for Ethyl 4-(2-aminoacetyl)benzoate include nanotechnology integrations, where its molecular geometry could aid in surface functionalization of nanoparticles. As the personalized medicine sector expands, demand for such tailored building blocks is projected to rise significantly.